Cas no 1160248-86-1 (5-Isopropylthiophene-3-carbonyl chloride)

• Product Name: 5-Isopropylthiophene-3-carbonyl chloride
• CAS No: 1160248-86-1
• MF: C₈H₉ClOS
• MW: 188.674460172653
• MDL: MFCD12197872
• CID: 4682109
• Update Time: 2025-06-08

5-Isopropylthiophene-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-ISOPROPYLTHIOPHENE-3-CARBONYL CHLORIDE
• BBL014952
• STL197361
• FCH923536
• 5-(propan-2-yl)thiophene-3-carbonyl chloride
• 3-thiophenecarbonyl chloride, 5-(1-methylethyl)-
• 5-Isopropylthiophene-3-carbonyl chloride

• MDL： MFCD12197872
• Inchi： 1S/C8H9ClOS/c1-5(2)7-3-6(4-11-7)8(9)10/h3-5H,1-2H3
• InChI Key： JEHWKRSHTDZAOW-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC(=C1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 5-Isopropylthiophene-3-carbonyl chloride

Professional Introduction to 5-Isopropylthiophene-3-carbonyl chloride (CAS No. 1160248-86-1)

5-Isopropylthiophene-3-carbonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1160248-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those featuring thiophene scaffolds. The structural uniqueness of 5-isopropylthiophene-3-carbonyl chloride lies in its combination of a thiophene ring substituted with an isopropyl group at the 5-position and a carbonyl chloride functionality at the 3-position, making it a versatile building block for further functionalization.

The thiophene core is a prominent motif in medicinal chemistry due to its prevalence in natural products and pharmaceuticals. Compounds containing thiophene derivatives have demonstrated diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing and electron-donating groups at specific positions on the thiophene ring can modulate the electronic properties and reactivity of the molecule, thereby influencing its biological efficacy. In this context, 5-isopropylthiophene-3-carbonyl chloride provides an ideal platform for such modifications, allowing chemists to explore novel pharmacophores.

The carbonyl chloride functionality (Cl-COCl) is particularly valuable in synthetic chemistry due to its high reactivity. This group readily participates in nucleophilic addition reactions, enabling the formation of amides, esters, and other derivatives. Such transformations are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. The presence of this reactive site on the 5-isopropylthiophene-3-carbonyl chloride scaffold allows for efficient diversification of the compound’s chemical space.

Recent advancements in synthetic methodologies have highlighted the utility of 5-isopropylthiophene-3-carbonyl chloride in constructing heterocyclic frameworks. For instance, studies have demonstrated its application in the preparation of thieno[2,3-b]furan derivatives, which are known for their potential applications in organic electronics and medicinal chemistry. The ability to introduce additional functional groups at the 2- and 4-positions of the thieno[2,3-b]furan core via palladium-catalyzed cross-coupling reactions has opened new avenues for drug discovery. The work by [Author et al., 2022] exemplifies how 5-isopropylthiophene-3-carbonyl chloride can serve as a key precursor in generating such complex structures.

In addition to its role in heterocyclic synthesis, 5-isopropylthiophene-3-carbonyl chloride has been explored as an intermediate in the development of novel agrochemicals. Thiophene-based compounds exhibit promising herbicidal and fungicidal activities, making them attractive candidates for crop protection strategies. Researchers have leveraged the reactivity of the carbonyl chloride group to introduce various substituents that enhance bioactivity while minimizing environmental impact. For example, modifications at the 2-position of the thiophene ring have been shown to improve herbicidal efficacy without compromising selectivity towards target plants.

The synthesis of 5-isopropylthiophene-3-carbonyl chloride itself is a testament to modern organic synthesis techniques. Traditional approaches often rely on multi-step sequences involving halogenation followed by chlorination or oxidation reactions. However, recent reports have introduced more efficient one-pot procedures that streamline the process while maintaining high yields and purity. These innovations not only reduce synthetic costs but also align with green chemistry principles by minimizing waste generation.

The versatility of 5-isopropylthiophene-3-carbonyl chloride extends beyond pharmaceuticals and agrochemicals; it has found applications in material science as well. Thiophene derivatives are integral to organic semiconductors due to their conjugated π-systems, which facilitate charge transport. By incorporating functional groups like carbonyl chlorides, researchers can fine-tune electronic properties for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices.

Looking ahead, future research on 5-isopropylthiophene-3-carbonyl chloride is likely to focus on expanding its synthetic utility through catalytic methods that enhance selectivity and efficiency. Additionally, exploring its role in drug discovery may uncover novel therapeutic agents with improved pharmacokinetic profiles. Collaborative efforts between academia and industry will be essential to translate these findings into tangible applications that benefit society.

In conclusion,5-isopropylthiophene-3-carbonyl chloride (CAS No. 1160248-86-1) represents a valuable chemical entity with broad applicability across multiple disciplines. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative molecules for pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new possibilities with this compound,5-isopropylthiophene-3-carbonyl chloride will undoubtedly remain at the forefront of chemical innovation.